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Compound of Interest

Compound Name: 1,3-Dimethoxycyclohexane

Cat. No.: B1217644

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available technical information for 1,3-
Dimethoxycyclohexane. Extensive searches for in-depth research applications, detailed
experimental protocols, and its role in specific biological pathways have yielded limited results,
suggesting it is not a widely studied compound in the context of drug development or complex
organic synthesis. The information presented herein is based on chemical database entries
and supplier-provided technical data.

Introduction

1,3-Dimethoxycyclohexane is a cyclic ether with the chemical formula CsH1602. It exists as
two primary stereoisomers: cis-1,3-Dimethoxycyclohexane and trans-1,3-
Dimethoxycyclohexane. While its derivatives, particularly cyclohexane-1,3-diones, are
recognized as important precursors in the synthesis of various biologically active molecules,
1,3-Dimethoxycyclohexane itself is not prominently featured in the scientific literature as a
key intermediate or pharmacologically active agent. This guide provides a summary of its
fundamental properties.

Physicochemical Properties

The general properties of 1,3-Dimethoxycyclohexane are summarized in the table below.
These are largely computed properties sourced from chemical databases. Experimental data is

scarce.
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Property Value Source

CAS Number 30363-81-6

Molecular Formula CsH1602 [1][2]

Molecular Weight 144.21 g/mol [11[2]

Canonical SMILES COC1CCCC(C1)0C [1]

InChikey MQTLTQMOALIWRO- (1]

UHFFFAOYSA-N

Appearance Not specified (likely a liquid)

LogP (calculated) 1.59

Hydrogen Bond Donors 0 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 2 [2]

Topological Polar Surface Area  18.5 A2 [2]
Stereoisomerism

1,3-Dimethoxycyclohexane has two stereocenters, leading to the existence of cis and trans
isomers. The spatial orientation of the two methoxy groups relative to the cyclohexane ring
defines these isomers.

cis-1,3-Dimethoxycyclohexane

1,3-Dimethoxycyclohexane

trans-1,3-Dimethoxycyclohexane
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Caption: Stereoisomers of 1,3-Dimethoxycyclohexane.

Synthesis and Reactivity

Detailed, peer-reviewed experimental protocols for the synthesis of 1,3-
Dimethoxycyclohexane are not readily available. General synthetic routes for
dialkoxycycloalkanes may involve the Williamson ether synthesis from the corresponding diol
(cyclohexane-1,3-diol) and a methylating agent, or the acetalization of a ketone followed by
reduction. Guidechem mentions the existence of four synthesis routes with precursors such as
2-cyclohexen-1-one and methanol. However, specific reaction conditions, yields, and
purification methods are not provided.

Information regarding the chemical reactivity of 1,3-Dimethoxycyclohexane is also limited in
the public domain. As a dialkoxy ether, it is expected to be relatively stable under neutral and
basic conditions. The ether linkages could be cleaved under strongly acidic conditions.

Spectroscopic Data

While databases indicate the availability of spectroscopic data, the actual spectra and their
detailed interpretation are not published in accessible literature.

e Mass Spectrometry (MS): GC-MS data is mentioned for both cis and trans isomers in the
PubChem database. The fragmentation patterns would likely involve the loss of methoxy
groups (-OCHs) and cleavage of the cyclohexane ring.

e Nuclear Magnetic Resonance (NMR): 13C NMR data for cis-1,3-Dimethoxycyclohexane is
noted in PubChem, but the spectrum itself is not provided. *H and 13C NMR would be
essential for distinguishing between the cis and trans isomers based on the symmetry and
chemical shifts of the cyclohexane ring protons and carbons.

Applications and Relevance in Drug Development

There is no significant evidence in published research or patents to suggest that 1,3-
Dimethoxycyclohexane is a key intermediate or scaffold in drug development. While the
broader class of cyclohexane derivatives is important in medicinal chemistry, this specific
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molecule does not appear to have notable biological activity or utility as a synthetic building
block based on available information.

Safety and Handling

Safety Data Sheets (SDS) for similar compounds, such as 1,1-dimethoxycyclohexane, indicate
that it is a flammable liquid and may cause skin and eye irritation. It is recommended to handle
1,3-Dimethoxycyclohexane with appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, in a well-ventilated area or fume hood.

Conclusion

1,3-Dimethoxycyclohexane (CAS RN: 30363-81-6) is a simple cyclic ether for which there is a
notable lack of in-depth technical information in the scientific literature. The available data is
primarily limited to basic, often computed, physicochemical properties. There are no readily
available, detailed experimental protocols for its synthesis or use, nor is there evidence of its
application in drug development or as a significant research chemical. Therefore, researchers
and drug development professionals considering this compound should be aware of the limited
body of knowledge and may need to conduct foundational research to determine its properties
and potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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